Cas no 6972-27-6 (6-chloro-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-chloro-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 6972-27-6
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• MDL: MFCD00038066
• CID: 47140
• PubChem ID: 81442
• Update Time: 2025-11-06

6-chloro-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione
• 4-Chloro-1,3-dimethyluracil
• 6-Chloro-1,3-dimethyl-2,4-(1H,3H)-pyrimidinedione
• (4-HYDROXYPHENYL)-1-PENTANONE
• 6-Chloro-1,3-dimethyluracil
• 1,3-Dimethyl-6-chlorouracil
• 6-Chloro-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
• 6-chloro-1,3-dimethylpyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 6-chloro-1,3-dimethyl-
• VATQPUHLFQHDBD-UHFFFAOYSA-N
• 6-Chloro-2,4-dihydroxy-1,3-dimethylpyrimidine
• 6-chloro-1,3-dimethyl-1,3-dihydropyrimidine-2,4-dione
• NSC61919
• 1,3-D
• 6-chloro-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• SB57743
• 6-chloro-1,3-dimethyl-2,4-dioxopyrimidine
• 6-chloro-1,3-dimethylpyrimidine-2,4-(1H,3H)-dione
• AH-262/02642049
• DTXSID40220008
• 4,4-DI-N-BUTOXYAZOXYBENZENE
• EN300-310134
• W-104598
• D1619
• AKOS005143005
• D2KV5G5M9F
• 1,3-Dimethyl-4-chlorouracil
• MFCD00038066
• UNII-D2KV5G5M9F
• SCHEMBL219172
• FT-0602567
• NSC-61919
• A836620
• AS-12026
• AMY23300
• NS00036932
• CS-W017479
• EINECS 230-205-2
• NSC 61919
• 6972-27-6
• AC-14979
• SY036129
• STL122234
• DTXCID00142499
• DB-055330
• ALBB-016815

• MDL： MFCD00038066
• Inchi： 1S/C6H7ClN2O2/c1-8-4(7)3-5(10)9(2)6(8)11/h3H,1-2H3
• InChI Key： VATQPUHLFQHDBD-UHFFFAOYSA-N
• SMILES： ClC1=CC(N(C)C(N1C)=O)=O
• BRN： 144393

Computed Properties

• Exact Mass: 174.02000
• Monoisotopic Mass: 174.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 40.6

Experimental Properties

• Color/Form: Not available
• Density: 1.4926 (rough estimate)
• Melting Point: 110.0 to 114.0 deg-C
• Boiling Point: 224.6℃ at 760 mmHg
• Flash Point: 89.6 °C
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 44.00000
• LogP: -0.26260
• Solubility: Not available

6-chloro-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on 6-chloro-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Recent Advances in the Study of 6-Chloro-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 6972-27-6)

The compound 6-chloro-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 6972-27-6) has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This heterocyclic compound, characterized by its pyrimidine backbone, has been the subject of multiple studies focusing on its synthesis, biological activity, and potential therapeutic uses. Recent literature highlights its role as a key intermediate in the development of novel drugs, particularly in the fields of antiviral and anticancer therapies.

One of the most notable advancements in the study of this compound is its application in the synthesis of nucleoside analogs. Researchers have demonstrated that 6-chloro-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione can serve as a precursor for modified nucleosides, which are critical in the design of antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of nucleoside derivatives, showing promising activity against RNA viruses, including SARS-CoV-2 variants. The study emphasized the compound's ability to enhance the stability and bioavailability of these derivatives, making it a valuable tool in antiviral drug development.

In addition to its antiviral potential, recent research has explored the anticancer properties of 6-chloro-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione. A team of researchers from the University of Cambridge published findings in Bioorganic & Medicinal Chemistry Letters (2024) indicating that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study identified specific structural modifications that enhance its binding affinity to key oncogenic targets, such as tyrosine kinases, suggesting a pathway for further optimization in cancer therapy.

The synthetic pathways for 6-chloro-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione have also been refined in recent years. A 2024 paper in Organic Process Research & Development detailed a scalable and cost-effective method for its production, utilizing green chemistry principles to minimize environmental impact. This advancement is particularly significant for industrial applications, as it addresses previous challenges related to yield and purity. The new method employs catalytic hydrogenation and solvent-free conditions, achieving a purity of >99% and a yield of 85%, making it feasible for large-scale manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 6-chloro-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione-based therapies. Pharmacokinetic studies have revealed variability in absorption rates across different formulations, necessitating further research to optimize delivery systems. Additionally, while preclinical data are encouraging, rigorous clinical trials are required to validate its efficacy and safety in humans. Ongoing studies are expected to provide more insights into these aspects, with preliminary results anticipated in late 2024.

In conclusion, 6-chloro-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 6972-27-6) represents a versatile and promising compound in the field of medicinal chemistry. Its applications in antiviral and anticancer research, coupled with advancements in synthetic methodologies, underscore its potential as a cornerstone for future drug development. Continued research efforts will be crucial in unlocking its full therapeutic potential and addressing existing limitations.